4-Pentynylcarbamic acid benzyl ester
Overview
Description
4-Pentynylcarbamic acid benzyl ester (4-PBAE) is an organic compound with a wide range of applications in scientific research. It is a member of the carbamate family and is used as a reagent in chemical synthesis, as a bioactive compound, and as a tool for studying biochemical and physiological effects.
Scientific Research Applications
Photocatalytic Synthesis of Ester Derivatives
“4-Pentynylcarbamic acid benzyl ester” is an ester derivative, and esters are widely distributed in natural products, pharmaceuticals, fine chemicals, and other fields . They are important building blocks in pharmaceuticals such as clopidogrel, methylphenidate, fenofibrate, travoprost, prasugrel, oseltamivir, eszopiclone, and fluticasone . Therefore, the esterification reaction, including the synthesis of esters using photochemical strategies, has become more popular in the photochemical field .
Cascade Reactions
In 2015, Jiang’s research group presented a useful method for the formation of benzyl esters through cascade reactions by adding Ru(bpy)3Cl2·6H2O as a photocatalyst in the system . This indicates that “4-Pentynylcarbamic acid benzyl ester” could potentially be used in similar cascade reactions.
Click Chemistry
The properties of “4-Pentynylcarbamic acid benzyl ester” indicate its suitability for click chemistry . Click chemistry is a type of chemical synthesis characterized by its modularity, wide scope, and the high yields of products, which makes it a valuable tool in medicinal chemistry for drug discovery.
C(sp3)–H Bond Functionalization
A direct esterification of alcohols catalyzed by TBAI via C(sp3)–H bond functionalization was achieved under mild and clean conditions . A series of benzyl esters were obtained in good to excellent yields via the C(sp3)–H bond functionalization of alkyl-substituted azaarenes . This suggests that “4-Pentynylcarbamic acid benzyl ester” could be used in similar reactions involving C(sp3)–H bond functionalization.
properties
IUPAC Name |
benzyl N-pent-4-ynylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-2-3-7-10-14-13(15)16-11-12-8-5-4-6-9-12/h1,4-6,8-9H,3,7,10-11H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHYAMNUUKAEXKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCNC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20450109 |
Source
|
| Record name | N-Z-4-pentyne-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20450109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Pentynylcarbamic acid benzyl ester | |
CAS RN |
236394-24-4 |
Source
|
| Record name | N-Z-4-pentyne-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20450109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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